Polarised nonlinear microscopy has been extensively developed to study molecular organisation in biological tissues, quantifying the response of nonlinear signals to a varying incident linear polarisation. Polarisation Second harmonic Generation (PSHG) in particular is a powerful tool to decipher sub-microscopic modifications of fibrillar collagen organisation in type I and III collagen-rich tissues. The quality of SHG imaging is however limited to about one scattering mean free path in depth (typically 100 micrometres in biological tissues), due to the loss of focus quality, induced by wavefront aberrations and scattering at even larger depths. In this work, we study how optical depth penetration in biological tissues affects the quality of polarisation control, a crucial parameter for quantitative assessment of PSHG measurements. We apply wavefront shaping to correct for SHG signal quality in two regimes, adaptive optics for smooth aberration modes corrections at shallow depth, and wavefront shaping of higher spatial frequencies for optical focus correction at larger depths. Using nonlinear SHG active nanocrystals as guide stars, we quantify the capabilities of such optimisation methods to recover a high-quality linear polarisation and investigate how this approach can be applied to in-depth PSHG imaging in tissues, namely tendon and mouse cranial bone.

A modification to picric acid solutions has been undertaken to reveal the prior-austenite grain boundaries in microalloyed steels as a result of elemental segregation. It has been found the maximum addition of sodium dodecyl sulphate plus hydrochloric acid to fully reveal both the prior austenite grain boundaries and the final post-processed structures in these steels.

Two-dimensional dopant profiling is vital for the modelling, design, diagnosis and performance improvement of semiconductor devices and related research and development. Scanning electron microscopy (SEM) has shown great potential for dopant profiling. In this study, the effects of secondary electron (SE) detectors and imaging parameters on the contrast imaging of multilayered p-n and p-i junction GaN specimens via SEM were studied to enable dopant profiling. The doping contrast of the image captured by the in-lens detector was superior to that of the image captured by the side-attached Everhart–Thornley detector at lower acceleration voltages (Vacc) and small working distances (WD). Furthermore, the doping contrast levels of the in-lens detector-obtained image under different combinations of Vacc and WD were studied, and the underlying mechanism was explored according to local external fields and the refraction effect. The difference in the angular distributions of SEs emitted from different regions, the response of the three types of SEs to detectors, and the solid angles of detectors toward the specimen surface considerably influenced the results. This systematic study will enable the full exploitation of SEM for accurate dopant profiling, improve the analysis of the doping contrast mechanism, and further improve doping contrast for semiconductors.

Scanning electron microscopy has been a powerful technique to investigate the structural and chemical properties of multiphase materials on micro and nanoscale due to its high-resolution capabilities. One of the main outcomes of the SEM-based analysis is the calculation of the fractions of material components constituting the multiphase material by means of the segmentation of their back scattered electron SEM images. In order to segment multiphase images, Gaussian mixture models (GMMs) are commonly used based on the deconvolution of the image pixel histogram. Despite its extensive use, the accuracy of GMM predictions has not been validated yet. In this paper, we proceed to a systematic study of the evaluation of the accuracy and the limitations of the GMM method when applied to the segmentation of a four-phase material. To this end, first, we build a modelling framework and propose an index to quantify the accuracy of GMM predictions for all phases. Then we apply this framework to calculate the impact of collective parameters of image histogram on the accuracy of GMM predictions. Finally, some rules of thumb are concluded to guide SEM users about the suitability of using GMM for the segmentation of their SEM images based only on the inspection of the image histogram. A suitable histogram for GMM is a histogram with number of peaks equal to the number of Gaussian components, and if that is not the case, kurtosis and skewness should be smaller than 2.35 and 0.1, respectively.

The Royal Microscopical Society received its charter in 1866 but it was not until the following century that women were elected as full Fellows of the Society. There is strong evidence that women were using microscopes and reporting scientific observations prior to this but the discussions among the gentlemen of the Society provide a window into the attitudes which prevailed at that time.

Sodium lauryl ether sulphate (SLES) is a detergent widely used in cosmetics and personal-care industries; hence, it is of particular interest to study the self-assembled nanostructure it forms at different conditions. Cryogenic transmission electron microscopy (cryo-TEM) is the most suitable technique for the direct-imaging of such systems. However, since SLES is sensitive to flow and shear, specimen preparation artefacts may misrepresent the native state of the solution. In this paper, we present different cryo-TEM specimen preparation methods, and show how they affect the nanostructure of the system. In fact, for this system, we were able to record the native state of the solution only after sufficient time of on-the-grid relaxation (OGR) after blotting. Here, we also intend to point out the importance of considering the nature of the solution when preparing cryo-TEM specimens.

Microscopy core facilities are increasingly utilised research resources, but they are generally only available to users within the host institution. Such localised access misses an opportunity to facilitate research across a broader user base. Here, we present the model of an open-access microscopy facility, using the Advanced Imaging Center (AIC) at Howard Hughes Medical Institute Janelia Research Campus as an example. The AIC has pioneered a model whereby advanced microscopy technologies and expertise are made accessible to researchers on a global scale. We detail our experiences in addressing the considerable challenges associated with this model for those who may be interested in launching an open-access imaging facility. Importantly, we focus on how this model can empower researchers, particularly those from resource-constrained settings.

Introgressive hybridisation between arctic dwarf birch (Betula nana) and European downy birch (B. pubescens) is relatively common in natural woodlands in Iceland. As dwarf birch is a diploid species and downy tree birch a tetraploid species, their hybrids are triploid. In the introgression process, triploid hybrids, which are partially fertile, can backcross with the parental species, producing progenies comprising introgressed diploid, triploid and tetraploid plants. Triploid plants produce both normal triporate pollen (with three pores) and abnormal, aborted pollen, due to dysfunctional meiosis. The type of pollen abnormality that can be detected and quantified is non-triporate pollen (with four or more pores in the pollen wall). We therefore used the presence of non-triporate pollen as a marker to trace birch hybridisation in the past. In the current study we examined fossil pollen in samples from Holocene sediments from three locations: Grímsnes (SW), Eyjafjördur (N) and Thistilsfjördur (NE Iceland). All three peat monoliths had the starting age of 10.3 cal. ka BP. Ages were calibrated based on known tephra layers and by radiocarbon dating. The size of Betula pollen grains was measured, and the species proportions calculated from size. Non-triporate grains were detected in samples from all three locations and throughout the Holocene, but with different frequencies. The peaks of intense hybridisation followed birch woodland expansion in two major periods of the Holocene, both coinciding with a warming of climate. The first period occurred in the Early Holocene, around 9.5–7 cal. ka BP, when the climate warmed rapidly after deglaciation. The second period occurred around 5–3.5 cal. ka BP, well within the mid-Holocene Northern Hemisphere warming. A new wave of birch hybridisation appears to have started in the last few decades as the climate has warmed. Birch woodlands are likely to become more widespread. Introgressed shrub birch is likely to be more competitive over dwarf birch.